Cas no 1379361-25-7 (Methyl 4-cyano-3-iodobenzoate)

• Product Name: Methyl 4-cyano-3-iodobenzoate
• CAS No: 1379361-25-7
• MF: C₉H₆INO₂
• MW: 287.053914546967
• MDL: MFCD16620960
• CID: 4938018
• Update Time: 2026-02-27

Methyl 4-cyano-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyano-3-iodobenzoate
• Methyl 4-cyano-3-iodobenzoate

• MDL： MFCD16620960
• Inchi： 1S/C9H6INO2/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-4H,1H3
• InChI Key： YCKAZHVRMXXYSS-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 286.94433 g/mol
• Monoisotopic Mass: 286.94433 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1
• Molecular Weight: 287.05

Additional information on Methyl 4-cyano-3-iodobenzoate

Recent Advances in the Application of Methyl 4-cyano-3-iodobenzoate (CAS: 1379361-25-7) in Chemical Biology and Pharmaceutical Research

Methyl 4-cyano-3-iodobenzoate (CAS: 1379361-25-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its cyano and iodo functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 4-cyano-3-iodobenzoate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound as a precursor to develop a series of potent inhibitors for the p53-MDM2 interaction, a critical pathway in cancer progression. The study demonstrated that derivatives of Methyl 4-cyano-3-iodobenzoate exhibited nanomolar affinity for MDM2, with promising in vitro and in vivo antitumor activity.

In addition to its applications in oncology, Methyl 4-cyano-3-iodobenzoate has also been investigated for its potential in antimicrobial drug development. A recent preprint on bioRxiv described its use in the synthesis of novel quinolone derivatives with enhanced activity against multidrug-resistant bacterial strains. The study reported that the incorporation of Methyl 4-cyano-3-iodobenzoate into the quinolone scaffold significantly improved the compounds' binding affinity to bacterial DNA gyrase, leading to potent bactericidal effects.

Another notable application of Methyl 4-cyano-3-iodobenzoate is in the field of radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology explored its use as a precursor for the synthesis of iodine-123 labeled compounds for diagnostic imaging. The researchers successfully radiolabeled Methyl 4-cyano-3-iodobenzoate and evaluated its biodistribution in animal models, demonstrating its potential as a versatile platform for the development of new imaging agents.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Methyl 4-cyano-3-iodobenzoate derivatives. Recent efforts have focused on improving the yield and purity of this compound through innovative catalytic methods. For instance, a 2023 paper in Organic Process Research & Development reported a palladium-catalyzed cyanation protocol that significantly enhanced the efficiency of Methyl 4-cyano-3-iodobenzoate production.

In conclusion, Methyl 4-cyano-3-iodobenzoate (CAS: 1379361-25-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from cancer therapeutics to antimicrobial agents and radiopharmaceuticals, underscore its importance as a building block in drug discovery. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.